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Executive Summary

In the landscape of modern organic synthesis and drug development, 4-Bromo-2'-
methoxybiphenyl (also designated as 4'-bromo-2-methoxy-1,1'-biphenyl) stands out as a
highly versatile building block. Functioning primarily as a bifunctional intermediate, it is widely
utilized in the construction of complex teraryls, zwitterionic donor-bridge-acceptor systems, and

advanced pharmaceutical pharmacophores [1].

This whitepaper provides an in-depth technical analysis of its molecular formula (C13H11BrO)
and molecular weight (263.13 g/mol ), detailing its physicochemical properties, structural
causality, and field-proven experimental workflows for both its synthesis and downstream
application.

Chemical Identity and Physicochemical Profile

Accurate molecular identification is the foundation of reproducible research. The compound
features a biphenyl core substituted with an electron-donating methoxy group and a reactive
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bromine atom.

Table 1: Fundamental Chemical Identifiers

Parameter

Value /| Description

Analyte Name

4-Bromo-2'-methoxybiphenyl (or 4'-Bromo-2-
methoxybiphenyl)

Molecular Formula

C13H11BrO

Molecular Weight

263.13 g/mol [1, 2]

CAS Registry Numbers

169691-87-6 / 227305-07-9 [1, 2]

Canonical SMILES

COC1=CC=CC=C1C2=CC=C(C=C2)Br

ble 2: Ouantitative Physicochemical :

Property Value Experimental Relevance
Relevant for phase
Density 1.4 +0.1 g/cm3 [3] separations during liquid-liquid
extraction.
Indicates high thermal stability;
- _ 308.2 + 22.0 °C (at 760 _ _
Boiling Point requires high-vacuum
mmHg) [3] N
distillation.
Dictates safe handling
Flash Point 129.3+8.3°C[3] protocols under inert

atmospheres.

Storage Conditions

Prevents slow oxidative

Sealed in dry, 2-8°C (Long

term: -20°C) [2]

degradation of the methoxy

group.

Structural Causality and Reactivity Dynamics

The utility of 4-Bromo-2'-methoxybiphenyl is dictated by the specific electronic and steric

effects of its functional groups:
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e The 2'-Methoxy Group (Steric and Electronic Modulator): The -OCHs group acts as an
electron-donating group (EDG) via resonance, enriching the electron density of its local
phenyl ring. Critically, its ortho-positioning introduces significant steric repulsion against the
adjacent phenyl ring's protons. This forces the biphenyl system out of coplanarity, altering the
dihedral angle. In materials science, this conformational twist is intentionally leveraged to
modulate 1t-conjugation in oligo(p-phenylene) optical materials and zwitterionic push-pull
systems [5].

e The 4-Bromo Group (Cross-Coupling Handle): Positioned at the para site of the opposite
ring, the bromine atom is sterically unhindered and electronically primed for oxidative
addition by low-valent transition metals (e.g., Pd(0)). This makes the molecule an ideal aryl
halide substrate for iterative Suzuki-Miyaura or Buchwald-Hartwig cross-coupling
reactions[4, 5].

Experimental Workflows and Self-Validating
Protocols

To synthesize 4-Bromo-2'-methoxybiphenyl, chemists rely on the chemoselectivity of the
Suzuki-Miyaura coupling. The protocol below exploits the bond dissociation energy differential
between a Carbon-lodine bond (~65 kcal/mol) and a Carbon-Bromine bond (~81 kcal/mol).

Protocol 1: Chemoselective Synthesis of 4-Bromo-2'-
methoxybiphenyl

Objective: Selectively couple 1-bromo-4-iodobenzene with (2-methoxyphenyl)boronic acid
without activating the C-Br bond.

Step-by-Step Methodology:

 Inert Preparation: In a flame-dried Schlenk flask purged with argon, combine 1-bromo-4-
iodobenzene (1.0 equiv) and (2-methoxyphenyl)boronic acid (1.05 equiv).

o Catalyst Introduction: Add 0.05 equiv of Tetrakis(triphenylphosphine)palladium(0)
[Pd(PPhs)4]. Causality: The bulky triphenylphosphine ligands stabilize the active Pd(0)
species, while the mild room-temperature to 70°C conditions ensure the catalyst only has
enough kinetic energy to insert into the weaker C-1 bond, preserving the C-Br bond.
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» Biphasic Solvent System: Introduce a degassed mixture of Toluene, Ethanol, and 2M
agueous NazCOs (2:1:1 v/v). Causality: Toluene solubilizes the hydrophobic organic
precursors. The agueous phase dissolves the inorganic base. The interface is where the
boronic acid is converted into a highly nucleophilic boronate complex, a strict prerequisite for
the transmetalation step.

e Reaction & Self-Validation: Heat the mixture to 70°C for 12 hours. The reaction is self-
validating via Thin Layer Chromatography (TLC; Hexanes/Ethyl Acetate 9:1). The highly non-
polar 1-bromo-4-iodobenzene spot will disappear, replaced by a slightly more polar, UV-

active product spot.

o Workup & Verification: Cool to room temperature, extract with ethyl acetate, wash with brine,
and dry over anhydrous NazSOa. Purify via silica gel chromatography. Final validation is
achieved via LC-MS: the presence of a 1:1 isotopic doublet at m/z 262 and 264 confirms the
target molecular weight (263.13 g/mol ) and the intact bromine atom.
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Fig 1. Chemoselective synthetic workflow for 4-Bromo-2'-methoxybiphenyl and downstream

application.

Downstream Applications in Drug Development and
Materials Science

Once synthesized, 4-Bromo-2'-methoxybiphenyl acts as a foundational scaffold for advanced

applications.

1. Antimicrobial Pharmaceutical Development: Biphenyl derivatives are privileged
pharmacophores in medicinal chemistry. Substituted biphenyls exhibit potent anti-inflammatory,
analgesic, and antimicrobial properties [4]. In drug design, 4-bromo-2'-methoxybiphenyl is
subjected to a secondary cross-coupling to attach heterocyclic amines or azoles. The methoxy
group enhances the molecule's lipophilicity (LogP), which directly improves cellular membrane
permeability against fungal and bacterial pathogens [4].

2. Zwitterionic Donor-Bridge-Acceptor Systems: In materials science, this compound is utilized
via linear iterative coupling methods to synthesize oligo(p-phenylene) spacers. By
deprotonating phenol derivatives attached to this biphenyl core, researchers generate push-pull
zwitterionic molecules that exhibit massive bathochromic (red) shifts in UV-Vis absorbance,
which is highly sought after for organic electronics and solvatochromic sensors [5].
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Fig 2: Palladium-catalyzed cycle utilizing 4-Bromo-2'-methoxybiphenyl as the aryl halide
substrate.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b2939767/docs?utm_src=pdf-body-img#comprehensive-technical-guide-on-4-bromo-2-methoxybiphenyl-molecular-properties-synthesis-and-applications
https://www.benchchem.com/product/b2939767/docs?utm_src=pdf-body#comprehensive-technical-guide-on-4-bromo-2-methoxybiphenyl-molecular-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2939767?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

¢ CNPROT. "4-Bromo-2-methoxybiphenyl Physical Properties". CNPROT Protein & Chemical
Resource. URL: [Link]

o Chaudhary, A. "A Review on Synthesis and Anti-Microbial Activity of Biphenyl Derivatives".
International Journal of Research and Analytical Reviews (IJRAR). URL:[Link]

» To cite this document: BenchChem. [Comprehensive Technical Guide on 4-Bromo-2'-
methoxybiphenyl: Molecular Properties, Synthesis, and Applications]. BenchChem, [2026].
[Online PDF]. Available at:
[https://www.benchchem.com/product/b2939767/docs#comprehensive-technical-guide-on-4-
bromo-2-methoxybiphenyl-molecular-properties-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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